Cas no 2229513-10-2 (3,3-difluoro-3-(pyrazin-2-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(pyrazin-2-yl)propanoic acid
• CAS No: 2229513-10-2
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 6228909
• PubChem ID: 165674195
• Update Time: 2025-06-10

3,3-difluoro-3-(pyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(pyrazin-2-yl)propanoic acid
• 2229513-10-2
• EN300-1928536

• Inchi： 1S/C7H6F2N2O2/c8-7(9,3-6(12)13)5-4-10-1-2-11-5/h1-2,4H,3H2,(H,12,13)
• InChI Key： LMJTYYLMFWLBAN-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CN=1)(CC(=O)O)F

Computed Properties

• Exact Mass: 188.03973376g/mol
• Monoisotopic Mass: 188.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.1Ų

Additional information on 3,3-difluoro-3-(pyrazin-2-yl)propanoic acid

Professional Introduction to 3,3-difluoro-3-(pyrazin-2-yl)propanoic Acid (CAS No: 2229513-10-2)

3,3-difluoro-3-(pyrazin-2-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2229513-10-2, features a bifluorinated propanoic acid moiety linked to a pyrazine ring, making it a versatile intermediate in synthetic chemistry and a promising candidate for drug development.

The structural configuration of 3,3-difluoro-3-(pyrazin-2-yl)propanoic acid imparts distinct chemical characteristics that make it valuable in various scientific applications. The presence of fluorine atoms enhances the compound's metabolic stability and lipophilicity, which are critical factors in pharmaceutical design. Additionally, the pyrazine ring contributes to its binding affinity with biological targets, making it a useful scaffold for medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their improved pharmacokinetic properties. Studies have demonstrated that fluorine substitution can modulate the electronic and steric properties of molecules, leading to enhanced bioavailability and efficacy. The compound 3,3-difluoro-3-(pyrazin-2-yl)propanoic acid exemplifies this trend, as its fluorinated side chain and pyrazine moiety offer a balanced profile for drug-like properties.

One of the most compelling aspects of 3,3-difluoro-3-(pyrazin-2-yl)propanoic acid is its potential role in the development of novel therapeutic agents. Researchers have explored its utility as a building block for more complex molecules, leveraging its reactive sites to introduce additional functional groups. This flexibility has led to several innovative synthetic pathways that could be applied in the production of small-molecule drugs targeting various diseases.

The pyrazine ring in 3,3-difluoro-3-(pyrazin-2-yl)propanoic acid is particularly noteworthy for its ability to interact with biological receptors. Pyrazine derivatives are known for their binding affinity to enzymes and receptors involved in metabolic pathways, making them attractive candidates for drug discovery. Recent studies have highlighted the use of such compounds in the treatment of metabolic disorders and inflammatory diseases, where precise molecular interactions are crucial.

Synthetic methodologies for preparing 3,3-difluoro-3-(pyrazin-2-yl)propanoic acid have been refined over time, enabling researchers to access this compound with high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions and fluorination methods have been employed to construct the desired structure efficiently. These advancements have not only facilitated laboratory-scale synthesis but also paved the way for large-scale production if needed.

The pharmacological potential of 3,3-difluoro-3-(pyrazin-2-yl)propanoic acid has been investigated in several preclinical studies. Researchers have examined its effects on key biological pathways and have identified promising leads for further development. For instance, its ability to modulate enzyme activity has been explored in the context of cancer therapy, where targeted inhibition of specific enzymes can lead to tumor regression.

In addition to its pharmaceutical applications, 3,3-difluoro-3-(pyrazin-2-yl)propanoic acid has shown promise in materials science. Its unique chemical properties make it suitable for use in advanced materials such as liquid crystals and organic electronics. The fluorinated groups contribute to thermal stability and chemical resistance, which are essential qualities for these applications.

The future prospects of 3,3-difluoro-3-(pyrazin-2-yl)propanoic acid are vast and multifaceted. As research continues to uncover new synthetic strategies and biological functions, this compound is likely to play an increasingly important role in both academic research and industrial applications. Its versatility as a synthetic intermediate and its potential as a lead compound for drug development make it a cornerstone of modern chemical biology.